Cas no 51270-35-0 (Benzenemethanesulfonamide, N-(1,1-dimethylethyl)-)

• Product Name: Benzenemethanesulfonamide, N-(1,1-dimethylethyl)-
• CAS No: 51270-35-0
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 362710
• PubChem ID: 562762
• Update Time: 2025-04-19

Benzenemethanesulfonamide, N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, N-(1,1-dimethylethyl)-
• N-tert-butyl-(benzenemethane)sulfonamide
• N-tert-butyl-1-phenylmethanesulfonamide
• Benzylsulfonamide, N-tert-butyl-
• DTXSID20340233
• 51270-35-0
• AKOS003277606
• N-(tert-butyl)-1-phenylmethanesulfonamide
• SCHEMBL634086
• N-tert-butyl-1-phenyl-methanesulfonamide
• N-(tert-Butyl)(phenyl)methanesulfonamide #
• N-(tert-Butyl)(phenyl)methanesulfonamide

• Inchi： 1S/C11H17NO2S/c1-11(2,3)12-15(13,14)9-10-7-5-4-6-8-10/h4-8,12H,9H2,1-3H3
• InChI Key： IRIVGVXUWNPUAQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 227.09811
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17